Cas no 2137846-65-0 (2-(dimethylamino)-N-[3-(ethanesulfonyl)-2-hydroxypropyl]acetamide)

• Product Name: 2-(dimethylamino)-N-[3-(ethanesulfonyl)-2-hydroxypropyl]acetamide
• CAS No: 2137846-65-0
• MF: C₉H₂₀N₂O₄S
• MW: 252.331101417542
• CID: 6006263
• PubChem ID: 165715883
• Update Time: 2025-11-01

2-(dimethylamino)-N-[3-(ethanesulfonyl)-2-hydroxypropyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2137846-65-0
• EN300-714740
• 2-(dimethylamino)-N-[3-(ethanesulfonyl)-2-hydroxypropyl]acetamide

• Inchi： 1S/C9H20N2O4S/c1-4-16(14,15)7-8(12)5-10-9(13)6-11(2)3/h8,12H,4-7H2,1-3H3,(H,10,13)
• InChI Key： MUURRULHADYPNY-UHFFFAOYSA-N
• SMILES： S(CC)(CC(CNC(CN(C)C)=O)O)(=O)=O

Computed Properties

• Exact Mass: 252.11437830g/mol
• Monoisotopic Mass: 252.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 95.1Ų

Additional information on 2-(dimethylamino)-N-[3-(ethanesulfonyl)-2-hydroxypropyl]acetamide

Professional Introduction to Compound with CAS No. 2137846-65-0 and Product Name: 2-(dimethylamino)-N-[3-(ethanesulfonyl)-2-hydroxypropyl]acetamide

The compound with the CAS number 2137846-65-0 and the product name 2-(dimethylamino)-N-[3-(ethanesulfonyl)-2-hydroxypropyl]acetamide represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in various therapeutic areas. The presence of functional groups such as dimethylamino, ethanesulfonyl, and hydroxypropyl makes it a versatile molecule with a broad spectrum of possible interactions with biological targets.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with diseases. The 2-(dimethylamino)-N-[3-(ethanesulfonyl)-2-hydroxypropyl]acetamide molecule has been studied for its potential role in inhibiting key enzymes involved in inflammation and pain signaling. Preliminary research indicates that this compound may exhibit significant therapeutic effects by interacting with specific receptors and enzymes in the body. The dimethylamino group, known for its ability to enhance bioavailability, plays a crucial role in improving the pharmacokinetic properties of the compound, making it a promising candidate for further development.

The ethanesulfonyl moiety is another critical feature of this molecule, contributing to its ability to engage with sulfonamide-based targets commonly found in various therapeutic classes. This group has been extensively studied for its antimicrobial and anti-inflammatory properties, suggesting that the compound may have multiple applications in treating infections and inflammatory conditions. Additionally, the hydroxypropyl group introduces hydrophilicity, which can enhance solubility and improve oral bioavailability, making it more suitable for clinical use.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with high accuracy. Molecular docking studies have shown that 2-(dimethylamino)-N-[3-(ethanesulfonyl)-2-hydroxypropyl]acetamide can effectively bind to several key targets, including COX-2 and NF-κB, which are central to inflammatory pathways. These findings align with the growing body of evidence supporting the use of sulfonamide derivatives in therapeutic interventions.

Moreover, the compound's structure suggests potential applications in drug design for neurological disorders. The combination of basic and hydrophilic groups enhances its ability to cross the blood-brain barrier, making it a viable candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Current research is focusing on understanding how this compound interacts with neurotransmitter systems and whether it can modulate key signaling pathways involved in these conditions.

In vitro studies have demonstrated promising results regarding the anti-inflammatory properties of 2-(dimethylamino)-N-[3-(ethanesulfonyl)-2-hydroxypropyl]acetamide. By inhibiting pro-inflammatory cytokines such as TNF-α and IL-6, this compound shows potential as a treatment for chronic inflammatory diseases like rheumatoid arthritis. The ability of the ethanesulfonyl group to interact with cytokine receptors is particularly noteworthy, as it may provide a novel mechanism for modulating immune responses.

Another area of interest is the compound's potential role in cancer therapy. Preliminary data suggest that it can inhibit proliferation in certain cancer cell lines by interfering with key signaling pathways involved in cell growth and survival. The dimethylamino group's ability to enhance cellular penetration makes it an attractive candidate for developing targeted therapies against solid tumors. Further research is needed to fully understand its mechanisms of action and optimize its use in cancer treatment regimens.

The development of new drug candidates often involves optimizing their pharmacokinetic profiles to ensure efficacy and safety. In this context, 2-(dimethylamino)-N-[3-(ethanesulfonyl)-2-hydroxypropyl]acetamide has shown promising results in preclinical studies regarding its metabolic stability and distribution within the body. The hydrophilic nature of the hydroxypropyl group aids in its rapid distribution across tissues, while the basicity provided by the dimethylamino moiety enhances its binding affinity to plasma proteins, prolonging its half-life.

Recent innovations in drug delivery systems have also opened new avenues for utilizing this compound effectively. Nanoparticle-based formulations have been explored as a means to enhance bioavailability and target specific tissues or organs. These formulations could potentially improve the therapeutic index of 2-(dimethylamino)-N-[3-(ethanesulfonyl)-2-hydroxypropyl]acetamide, making it more effective against various diseases while minimizing side effects.

The regulatory landscape for new drug approvals continues to evolve, emphasizing safety and efficacy through rigorous clinical trials. As such, further studies are needed to validate the findings from preclinical research before moving into human trials. However, the encouraging results observed so far suggest that this compound has significant potential as a therapeutic agent across multiple disease areas.

In conclusion, 2-(dimethylamino)-N-[3-(ethanesulfonyl)-2-hydroxypropyl]acetamide (CAS No. 2137846-65-0) represents a promising advancement in pharmaceutical chemistry with diverse applications ranging from anti-inflammatory treatments to cancer therapy and neurological disorders. Its unique structural features make it a versatile molecule capable of interacting with multiple biological targets, offering hope for novel therapeutic interventions.